Cas no 1823254-23-4 (6-Bromo-3-methyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine)

• Product Name: 6-Bromo-3-methyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine
• CAS No: 1823254-23-4
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 4827575
• Update Time: 2025-06-14

6-Bromo-3-methyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-methyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine

• Inchi： 1S/C8H9BrN2O/c1-5-4-10-6-2-3-7(9)11-8(6)12-5/h2-3,5,10H,4H2,1H3
• InChI Key： RUHCTINXSREDHC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=N1)OC(C)CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• XLogP3: 2.4
• Topological Polar Surface Area: 34.2

Additional information on 6-Bromo-3-methyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine

Comprehensive Overview of 6-Bromo-3-methyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine (CAS No. 1823254-23-4)

The compound 6-Bromo-3-methyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine (CAS No. 1823254-23-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This brominated pyridooxazine derivative is characterized by a fused bicyclic system, combining a pyridine ring with a 1,4-oxazine moiety, which contributes to its diverse reactivity and biological activity. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of kinase inhibitors and central nervous system (CNS) targeting agents.

In recent years, the demand for highly functionalized heterocycles like 6-Bromo-3-methyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine has surged, driven by advancements in medicinal chemistry and catalysis. The presence of a bromine atom at the 6-position offers a versatile handle for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, making it a valuable intermediate for structure-activity relationship (SAR) studies. Additionally, the methyl group at the 3-position enhances the compound's stability and lipophilicity, which are critical factors in optimizing drug-like properties.

From a synthetic perspective, 6-Bromo-3-methyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine can be prepared through multi-step sequences involving cyclization and bromination reactions. Its CAS No. 1823254-23-4 serves as a unique identifier in chemical databases, facilitating efficient literature searches and patent reviews. The compound's molecular formula (C₈H₉BrN₂O) and weight (229.08 g/mol) are often cited in technical datasheets, underscoring its relevance in high-throughput screening and fragment-based drug design.

One of the most frequently asked questions in online forums and academic discussions revolves around the biological activity of pyridooxazine derivatives. While specific data for 6-Bromo-3-methyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine may be limited, analogous compounds have demonstrated promising effects in modulating protein-protein interactions and enzyme inhibition. This has led to increased interest in its potential applications for neurodegenerative diseases and oncology research, aligning with current trends in precision medicine.

Another hot topic is the green chemistry aspect of synthesizing such compounds. Researchers are exploring eco-friendly protocols to minimize hazardous waste and improve atom economy during the production of brominated heterocycles. Innovations in catalytic bromination and microwave-assisted synthesis are particularly relevant to this compound, addressing the growing demand for sustainable methodologies in industrial and academic settings.

In summary, 6-Bromo-3-methyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine (CAS No. 1823254-23-4) represents a compelling case study in modern organic synthesis and drug development. Its structural complexity and functional group diversity make it a sought-after scaffold for addressing unmet medical needs. As the scientific community continues to explore its full potential, this compound is poised to play a pivotal role in the next generation of therapeutic agents and material science innovations.